Cas no 194156-54-2 (N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether)

• Product Name: N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether
• CAS No: 194156-54-2
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 116534
• PubChem ID: 15326451
• Update Time: 2025-10-28

N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2-methoxy-1-methylethyl)-, 1,1-dimethylethyl ester (9CI)
• N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether
• N-TERT-BUTYLOXYCARBONYL DL-ALANINOL METHYL ETHER,COLORLESS OIL
• tert-butyl N-(1-methoxypropan-2-yl)carbamate
• tert-Butyl 2-methoxy-1-methylethylcarbamate
• (2-Methoxy-1-Methylethyl)-carbaMic Acid 1,1-DiMethylethyl Ester

• Inchi： 1S/C9H19NO3/c1-7(6-12-5)10-8(11)13-9(2,3)4/h7H,6H2,1-5H3,(H,10,11)
• InChI Key： KRGZQPBXNUSHSW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)COC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.13600

Experimental Properties

• PSA: 51.05000
• LogP: 1.75040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether

N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether (CAS No. 194156-54-2): A Comprehensive Guide

N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether (CAS No. 194156-54-2) is a specialized organic compound widely used in pharmaceutical and biochemical research. This compound, often abbreviated as Boc-DL-Alaninol Methyl Ether, serves as a crucial intermediate in the synthesis of peptides and other bioactive molecules. Its unique chemical structure, featuring a tert-butyloxycarbonyl (Boc) protecting group and a methyl ether moiety, makes it highly valuable for controlled reactions in organic synthesis.

The growing interest in peptide-based therapeutics and drug discovery has increased the demand for high-quality intermediates like Boc-DL-Alaninol Methyl Ether. Researchers frequently search for terms such as "Boc-protected amino alcohols", "DL-Alaninol derivatives", and "CAS 194156-54-2 applications", highlighting its relevance in modern chemistry. This compound is particularly noted for its stability and compatibility with various reaction conditions, making it a preferred choice in multi-step synthetic routes.

One of the key advantages of N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether is its role in asymmetric synthesis. The presence of the DL-Alaninol backbone allows for the creation of enantiomerically pure compounds, which are essential in the development of chiral drugs. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such intermediates to reduce environmental impact, aligning with global sustainability goals.

In addition to its pharmaceutical applications, Boc-DL-Alaninol Methyl Ether is used in material science for designing functional polymers and biodegradable materials. Its versatility extends to agrochemical research, where it serves as a building block for novel crop protection agents. The compound's high purity and consistent performance make it a reliable choice for industrial-scale production.

For researchers and manufacturers, understanding the storage conditions and handling protocols of CAS 194156-54-2 is critical. Proper storage in a cool, dry environment ensures the compound's longevity and efficacy. Additionally, advancements in analytical techniques, such as HPLC and NMR, have improved the quality control of Boc-protected compounds, ensuring their suitability for high-stakes applications.

The market for N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether is expected to grow, driven by the expanding biopharmaceutical sector and increasing investments in R&D. Suppliers and distributors are focusing on providing custom synthesis services to meet the diverse needs of researchers. As the demand for tailor-made intermediates rises, this compound is poised to play a pivotal role in innovative chemical solutions.

In conclusion, N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether (CAS No. 194156-54-2) is a versatile and indispensable tool in modern chemistry. Its applications span drug development, material science, and agrochemical innovation, making it a compound of significant interest. By staying updated on the latest research and market trends, professionals can leverage its full potential to drive scientific and industrial progress.